Cas no 3398-75-2 (decanoate)
decanoate structure
Product Name:decanoate
CAS No:3398-75-2
MF:C10H19O2
MW:171.256663560867
CID:1461186
PubChem ID:4678093
Update Time:2025-04-20
decanoate Chemical and Physical Properties
Names and Identifiers
-
- decanoate
- 1-Nonanecarboxylate
- 2-Octyl acetate
- decanoic acid, ion(1-)
- n-Caprate
- n-Decanoate
- n-Decoate
- Decanoic acid anion
- decanoate, 2
- GHVNFZFCNZKVNT-UHFFFAOYSA-M
- 3nq3
- DTXSID401314266
- decylate
- nC9H19CO2 anion
- CH3-[CH2]8-COO(-)
- CHEBI:27689
- BDBM23433
- 3398-75-2
- n-decylate
- Q27103266
- caprinate
- caprynate
- caprate
- 3u9q
- decoate
-
- Inchi: 1S/C10H20O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2-9H2,1H3,(H,11,12)/p-1
- InChI Key: GHVNFZFCNZKVNT-UHFFFAOYSA-M
- SMILES: [O-]C(CCCCCCCCC)=O
Computed Properties
- Exact Mass: 171.13857
- Monoisotopic Mass: 171.138504845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 40.13
decanoate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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